Cas no 2640965-43-9 (4-cyclopropyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine)

• Product Name: 4-cyclopropyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine
• CAS No: 2640965-43-9
• MF: C₁₅H₂₀N₆S₂
• MW: 348.489499092102
• CID: 5318069
• PubChem ID: 155798390
• Update Time: 2025-11-01

4-cyclopropyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6792-0393
• 4-cyclopropyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine
• AKOS040730988
• 2640965-43-9
• 4-Cyclopropyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)-1-piperazinyl]-2-(methylthio)pyrimidine

• Inchi： 1S/C15H20N6S2/c1-10-16-15(23-19-10)21-7-5-20(6-8-21)13-9-12(11-3-4-11)17-14(18-13)22-2/h9,11H,3-8H2,1-2H3
• InChI Key： PJDKUIRFWJDCHF-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(N2CCN(C3SN=C(C)N=3)CC2)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 348.11908701g/mol
• Monoisotopic Mass: 348.11908701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 572.0±60.0 °C(Predicted)
• pka: 7.42±0.43(Predicted)

Additional information on 4-cyclopropyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

Compound CAS No. 2640965-43-9: 4-Cyclopropyl-6-[4-(3-Methyl-1,2,4-Thiadiazol-5-Yl)Piperazin-1-Yl]-2-(Methylsulfanyl)Pyrimidine

Compound CAS No. 2640965-43-9, also known as 4-cyclopropyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development. The molecule's structure includes a pyrimidine ring system, which is a common feature in many bioactive compounds, particularly in antiviral and anticancer agents.

The pyrimidine core of this compound is substituted with a cyclopropyl group at the 4-position and a methylsulfanyl group at the 2-position. These substituents contribute to the molecule's stability and bioavailability. Additionally, the 6-position of the pyrimidine ring is occupied by a piperazine moiety that is further substituted with a 3-methyl-1,2,4-thiadiazole group. This combination of heterocycles creates a highly functionalized molecule with potential for strong interactions with biological targets.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to construct the molecule, including multi-component reactions and stepwise assembly methods. These approaches have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological testing.

In terms of biological activity, this compound has shown promising results in vitro assays. It exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases and cancer. For instance, it has demonstrated significant anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, preliminary studies suggest that it may also possess anticancer properties by inducing apoptosis in cancer cells.

The incorporation of a thiadiazole ring into the structure is particularly noteworthy as thiadiazoles are known for their diverse biological activities, including antioxidant, antimicrobial, and antitumor properties. The methyl substitution on the thiadiazole ring further modulates its reactivity and selectivity towards specific biological targets.

From an industrial perspective, this compound represents a valuable lead for drug discovery programs targeting inflammatory diseases and cancer. Its unique combination of functional groups provides a platform for further chemical modifications to optimize its pharmacokinetic properties and therapeutic efficacy.

In conclusion, compound CAS No. 2640965-43-9, or 4-cyclopropyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yli]-2-(methylsulfanyl)pyrimidine, stands out as a promising candidate in medicinal chemistry due to its versatile structure and potential therapeutic applications. Continued research into its synthesis, optimization, and biological evaluation will undoubtedly shed more light on its full potential as a drug candidate.